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Compound of Interest

Compound Name: Propyl valerate

Cat. No.: B086924 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the proper handling and disposal of propyl valerate, a flammable liquid and

vapor. Adherence to these procedures is critical to minimize risks and ensure operational

integrity.

Personal Protective Equipment (PPE)
When handling propyl valerate, a comprehensive approach to personal protection is

necessary. The following table summarizes the required PPE, which should be worn at all times

in the laboratory when this chemical is in use.
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Body Part
Personal Protective

Equipment
Specifications & Remarks

Hands Chemical-resistant gloves

Gloves must be inspected prior

to use. Use proper glove

removal technique to avoid

skin contact. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices. Wash and dry

hands.[1] Nitrile gloves provide

short-term protection against a

broad range of chemicals.[2][3]

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles

Must conform to EN 166 (EU)

or NIOSH (US) standards.[4] A

face shield may be required if

there is a risk of large

splashes.[2]

Respiratory Air-purifying respirator

Required when vapors or

aerosols are generated.[1] Use

a NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[5]

Body Protective clothing

Wear suitable protective

clothing to prevent skin

exposure.[4][5][6] A lab coat

should be worn and buttoned

to cover as much skin as

possible.[2]

Feet Closed-toe shoes

Appropriate shoes that cover

the entire foot are mandatory.

[2]
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Operational Plan: Handling and Storage
Proper handling and storage procedures are crucial to prevent accidents and exposure.

Handling:

Ventilation: Always handle propyl valerate in a well-ventilated area.[4][6] Good general

ventilation, typically 10 air changes per hour, should be used.[7] Use explosion-proof

electrical, ventilating, and lighting equipment.[1][5][6]

Preventing Ignition: Keep the chemical away from heat, hot surfaces, sparks, open flames,

and other ignition sources.[1][4][6] No smoking.[1][4][6] Use only non-sparking tools.[1][4][5]

[6] Take precautionary measures against static discharge by grounding and bonding

containers and receiving equipment.[1][4][6]

Avoiding Contact: Avoid contact with skin and eyes.[4][6] Do not breathe mist, gas, or

vapors.[4]

Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][4][6]

Incompatible Materials: Store away from incompatible materials.[7]

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.

Chemical Waste: Dispose of waste and residues in accordance with local authority

requirements.[7] The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[4] Do not contaminate

water, foodstuffs, feed, or seed by storage or disposal.[4] Do not discharge to sewer

systems.[4]

Contaminated Packaging: Leave chemicals in their original containers.[1] Do not mix with

other waste.[1] Handle uncleaned containers like the product itself.[1] Containers can be

triple-rinsed (or equivalent) and offered for recycling or reconditioning.[4] Alternatively, the
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packaging can be punctured to make it unusable for other purposes and then disposed of in

a sanitary landfill.[4]

Quantitative Data Summary
The following table provides a summary of key quantitative data for propyl valerate.

Property Value

Molecular Formula C8H16O2[6][8]

Molecular Weight 144.21 g/mol [6][8]

Density 0.870 g/mL at 20 °C[8]

Boiling Point 167.5 °C[6]

Melting Point -70.7 °C[6]

Flash Point 52.4 °C[6]

Vapor Pressure 1.6 mmHg at 25°C[6]

Water Solubility 308.7 mg/L at 25 °C (estimated)[6]
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Caption: Workflow for the safe handling and disposal of propyl valerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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